Cas no 1803716-47-3 (Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate)

Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate structure
1803716-47-3 structure
Product Name:Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate
CAS No:1803716-47-3
MF:C10H8FNO3
MW:209.173826217651
CID:4949747
Update Time:2023-08-22

Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate
    • Inchi: 1S/C10H8FNO3/c1-15-10(14)9-7(4-12)2-6(5-13)3-8(9)11/h2-3,13H,5H2,1H3
    • InChI Key: OMGNDKMTZOCAFP-UHFFFAOYSA-N
    • SMILES: FC1=CC(CO)=CC(C#N)=C1C(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 286
  • XLogP3: 0.7
  • Topological Polar Surface Area: 70.3

Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015015177-250mg
Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate
1803716-47-3 97%
250mg
489.60 USD 2021-06-18
Alichem
A015015177-500mg
Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate
1803716-47-3 97%
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839.45 USD 2021-06-18
Alichem
A015015177-1g
Methyl 2-cyano-6-fluoro-4-(hydroxymethyl)benzoate
1803716-47-3 97%
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1,549.60 USD 2021-06-18
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